Cas no 30546-00-0 (Benzamide,N-[7-(2-S-methyl-2-thio-a-D-ribofuranosyl)purin-6-yl]-, dibenzoate (ester) (8CI))

• Product Name: Benzamide,N-[7-(2-S-methyl-2-thio-a-D-ribofuranosyl)purin-6-yl]-, dibenzoate (ester) (8CI)
• CAS No: 30546-00-0
• MF: C₃₂H₂₇N₅O₆S
• MW: 609.65168595314
• CID: 321586
• PubChem ID: 283465
• Update Time: 2025-04-19

Benzamide,N-[7-(2-S-methyl-2-thio-a-D-ribofuranosyl)purin-6-yl]-, dibenzoate (ester) (8CI) Chemical and Physical Properties

Names and Identifiers

• Benzamide,N-[7-(2-S-methyl-2-thio-a-D-ribofuranosyl)purin-6-yl]-, dibenzoate (ester) (8CI)
• 2-(2-aminophenyl)acetonitrile
• NSC374909
• O3',O5'-anilinothiophosphoryl-thymidine
• O3',O5'-bis-(4-chloro-benzoyl)-5-ethyl-2'-deoxy-uridine
• O3,O5-dibenzoyl-1-(6-benzoylamino-purin-7-yl)-S-methyl-D-2-thio-1-deoxy-ribofuranose
• 30546-00-0
• DTXSID30952846
• NSC-138289
• 7-(3,5-Di-O-benzoyl-2-S-methyl-2-thiopentofuranosyl)-6-{[hydroxy(phenyl)methylidene]amino}-7H-purine
• NSC138289

• Inchi： 1S/C32H27N5O6S/c1-44-26-25(43-32(40)22-15-9-4-10-16-22)23(17-41-31(39)21-13-7-3-8-14-21)42-30(26)37-19-35-27-24(37)28(34-18-33-27)36-29(38)20-11-5-2-6-12-20/h2-16,18-19,23,25-26,30H,17H2,1H3,(H,33,34,36,38)
• InChI Key： BMPUMGWYBHVEIQ-UHFFFAOYSA-N
• SMILES： S(C)C1C(N2C=NC3C2=C(N=CN=3)NC(C2C=CC=CC=2)=O)OC(COC(C2C=CC=CC=2)=O)C1OC(C1C=CC=CC=1)=O

Computed Properties

• Exact Mass: 132.06884
• Monoisotopic Mass: 609.16820477g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 1
• Hydrogen Bond Acceptor Count: 10
• Heavy Atom Count: 44
• Rotatable Bond Count: 11
• Complexity: 988
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 4
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 4.9
• Topological Polar Surface Area: 160Ų

Experimental Properties

• PSA: 49.81
• LogP: 4.86320